Cas no 38452-44-7 (Benzene, 2,4-dimethoxy-1-(methylsulfonyl)-)

• Product Name: Benzene, 2,4-dimethoxy-1-(methylsulfonyl)-
• CAS No: 38452-44-7
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 1489557
• PubChem ID: 13179812
• Update Time: 2025-04-21

Benzene, 2,4-dimethoxy-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dimethoxy-1-(methylsulfonyl)-
• 2,4-dimethoxy-1-methylsulfonylbenzene
• 38452-44-7
• DTXSID90525090
• 2,4-dimethoxy-1-(methylsulfonyl)benzene
• DB-392063
• 1-(Methanesulfonyl)-2,4-dimethoxybenzene
• SCHEMBL2719702

• Inchi： 1S/C9H12O4S/c1-12-7-4-5-9(14(3,10)11)8(6-7)13-2/h4-6H,1-3H3
• InChI Key： JQVBKXBFLDZQDR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1OC)OC)(=O)=O

Computed Properties

• Exact Mass: 216.04566
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6